![molecular formula C8H9N3O B3038091 6-Amino-1-methyl-1H-benzo[d]imidazol-2(3H)-one CAS No. 73778-92-4](/img/structure/B3038091.png)
6-Amino-1-methyl-1H-benzo[d]imidazol-2(3H)-one
Overview
Description
“6-Amino-1-methyl-1H-benzo[d]imidazol-2(3H)-one” is a type of heterocyclic compound . These types of compounds are key components to functional molecules that are used in a variety of everyday applications .
Synthesis Analysis
The synthesis of substituted imidazoles, like “this compound”, has seen recent advances . An emphasis has been placed on the bonds constructed during the formation of the imidazole . The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
The benzimidazole ring system is planar and makes a dihedral angle with the phenyl ring . This structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 163-165°C and a boiling point of 222°C/3.5mmHg .Scientific Research Applications
Antimicrobial and Antifungal Activities
6-Amino-1-methyl-1H-benzo[d]imidazol-2(3H)-one has been explored for its antimicrobial properties. Compounds derived from it have shown effectiveness against various bacterial and fungal strains like Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus clavatus (Desai, Dodiya, & Makwana, 2011), (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).
Antitumor Evaluation
Studies have also been conducted on the antitumor potential of novel compounds containing the benzimidazole nucleus. Some of these compounds showed significant cytotoxic activity against various cancer cell lines, including colon, breast, and cervical cancer (Tomorowicz et al., 2020).
Corrosion Inhibition
Benzimidazole derivatives have been synthesized and studied as inhibitors for steel corrosion in acidic solutions. These studies indicate potential industrial applications in corrosion prevention (Yadav, Sarkar, & Purkait, 2015).
Energetic Material Synthesis
Research on the synthesis of benzimidazole compounds for use as energetic materials has been conducted, highlighting their potential in the field of explosives and propellants (Ma, Liu, & Yao, 2014).
Pharmaceutical Research
The synthesis of various benzimidazole compounds has been explored for pharmaceutical applications, particularly as potential antiviral agents and inhibitors for specific enzymes relevant to disease treatment (Eldebss, Farag, Abdulla, & Arafa, 2015), (Berry et al., 2012).
Material Science
Benzimidazole compounds have shown potential as non-linear optical (NLO) materials due to their significant molecular hyperpolarizabilities, indicating their usefulness in various NLO devices (Manikandan, Perumal, & Jayamoorthy, 2019).
Mechanism of Action
The synthesis of imidazole derivatives has been a topic of recent research, with advances in the regiocontrolled synthesis of substituted imidazoles . The bonds formed during the formation of the imidazole are a key focus, with methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that benzimidazoles, the class of compounds to which it belongs, are key components to functional molecules that are used in a variety of everyday applications . They interact with various enzymes, proteins, and other biomolecules, and the nature of these interactions is largely determined by the specific substitutions on the benzimidazole ring .
Cellular Effects
Preliminary studies suggest that it may have significant effects on various types of cells and cellular processes . It has been found to have significant ABTS and antitumor activity .
Molecular Mechanism
It is known that benzimidazoles can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
5-amino-3-methyl-1H-benzimidazol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-11-7-4-5(9)2-3-6(7)10-8(11)12/h2-4H,9H2,1H3,(H,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVUHURUPLDWHPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)N)NC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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